Cas no 2228393-75-5 (4-(2-methyloxolan-3-yl)butanal)

• Product Name: 4-(2-methyloxolan-3-yl)butanal
• CAS No: 2228393-75-5
• MF: C₉H₁₆O₂
• MW: 156.222143173218
• CID: 5846577
• PubChem ID: 165718320
• Update Time: 2025-06-08

4-(2-methyloxolan-3-yl)butanal Chemical and Physical Properties

Names and Identifiers

• 4-(2-methyloxolan-3-yl)butanal
• 2228393-75-5
• EN300-1796816

• Inchi： 1S/C9H16O2/c1-8-9(5-7-11-8)4-2-3-6-10/h6,8-9H,2-5,7H2,1H3
• InChI Key： KMWBDSXQBILYEC-UHFFFAOYSA-N
• SMILES： O1CCC(CCCC=O)C1C

Computed Properties

• Exact Mass: 156.115029749g/mol
• Monoisotopic Mass: 156.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 26.3Ų

Additional information on 4-(2-methyloxolan-3-yl)butanal

Chemical Profile of 4-(2-methyloxolan-3-yl)butanal (CAS No: 2228393-75-5)

4-(2-methyloxolan-3-yl)butanal, identified by the Chemical Abstracts Service Number (CAS No) 2228393-75-5, is a significant compound in the realm of organic chemistry and pharmaceutical research. This molecule, featuring an aldehyde functional group attached to a butyl chain modified by a methyloxolan ring, exhibits unique structural and chemical properties that make it of considerable interest in synthetic chemistry and potential biological applications.

The methyloxolan moiety, a cyclic ether derivative with a methyl substituent, contributes to the compound's complexity and reactivity. This structural feature is particularly noteworthy in the context of drug design, where cyclic ethers are often employed to enhance metabolic stability and improve pharmacokinetic profiles. The presence of the aldehyde group at the terminal position of the butyl chain provides a reactive site for further functionalization, enabling the synthesis of more intricate derivatives.

Recent advancements in medicinal chemistry have highlighted the importance of 4-(2-methyloxolan) derivatives in developing novel therapeutic agents. The methyloxolan ring is known for its ability to mimic certain biological functionalities, making it a valuable scaffold in the design of small-molecule drugs. For instance, studies have demonstrated that such structures can interact with biological targets in ways that traditional linear aldehydes or ketones might not, offering new avenues for therapeutic intervention.

The synthesis of 4-(2-methyloxolan)butanal involves multi-step organic transformations that require careful optimization to achieve high yields and purity. Key synthetic strategies often include the introduction of the methyloxolan ring via nucleophilic substitution or ring-forming reactions, followed by selective aldehyde formation. The use of advanced catalytic systems has recently improved the efficiency of these processes, reducing reaction times and minimizing byproduct formation.

In terms of potential applications, 4-(2-methyloxolan)butanal has garnered attention as a precursor for biologically active molecules. Its unique structural motif suggests utility in the development of compounds targeting neurological disorders, where cyclic ethers are known to exhibit favorable properties such as blood-brain barrier penetration. Additionally, the aldehyde group offers opportunities for further derivatization into esters, amides, or other functional groups, expanding its versatility in drug discovery programs.

Current research in this area is exploring the pharmacological profile of 4-(2-methyloxolan) derivatives, particularly their interaction with enzymes and receptors relevant to human health. Preliminary studies indicate that compounds structurally similar to 4-(2-methyloxolan)butanal may possess anti-inflammatory or analgesic effects, though further investigation is necessary to confirm these findings. The growing body of evidence supporting the therapeutic potential of this class of molecules underscores the importance of continued research and development.

The chemical properties of 4-(2-methyloxolan)butanal, including its solubility, stability, and reactivity, are also subjects of intense study. Understanding these characteristics is crucial for optimizing its use in pharmaceutical formulations and ensuring its efficacy in biological systems. Advanced spectroscopic techniques and computational modeling have been instrumental in elucidating its molecular behavior, providing insights that guide synthetic and application strategies.

As interest in methyloxolan-based compounds grows within the scientific community, so does the need for robust synthetic methodologies. Innovations in green chemistry have led to more sustainable approaches for producing these molecules, aligning with global efforts to reduce environmental impact. Techniques such as flow chemistry and biocatalysis are being increasingly adopted to streamline synthetic routes while maintaining high standards of quality control.

The future prospects for 4-(2-methyloxlan)butanal and its derivatives appear promising, with ongoing research uncovering new possibilities for their application. Whether as standalone therapeutic agents or as building blocks for more complex molecules, this compound represents a valuable asset in modern drug discovery. Continued collaboration between chemists, biologists, and pharmacologists will be essential to fully realize its potential contributions to human health.